Cas no 60687-36-7 ((R)-(1-aminoethyl)phosphonic acid)

(R)-(1-aminoethyl)phosphonic acid is a chiral phosphonic acid derivative characterized by its amino and phosphonic acid functional groups. This compound serves as a versatile building block in asymmetric synthesis and medicinal chemistry, particularly for designing enzyme inhibitors or metal-chelating agents due to its structural resemblance to natural amino acids. The phosphonic acid moiety enhances binding affinity to biological targets, while the chiral center enables stereoselective applications. It is also valuable in coordination chemistry for forming stable complexes with metal ions. The compound’s stability and water solubility further facilitate its use in biochemical and catalytic studies. Its synthetic utility makes it a key intermediate for pharmaceuticals and agrochemicals.

(R)-(1-aminoethyl)phosphonic acid structure

60687-36-7 structure

Product Name:(R)-(1-aminoethyl)phosphonic acid

CAS No:60687-36-7

MF:C₂H₈NO₃P

MW:125.063581466675

CID:518521

Update Time:2025-06-07

(R)-(1-aminoethyl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

- Phosphonic acid,P-[(1R)-1-aminoethyl]-
- (R)-(?)-1-Aminoethylphosphonic acid
- (1R)-10-
- (1R)-10-Hydroxy-bornan-2-on
- (1R)-1-aminoethylphosphonic acid
- (1R,4R)-10-hydroxycamphor
- (1R,S)-1-aminoethylphosphonic acid
- (1S)-10-hydroxycamphor
- (R)-(1-aminoethyl)phosphonic acid
- (R)-(1-Aminoethyl)phosphonsaeure
- (R)-1-aminoethanephosphonic acid
- (R)-1-aminoethyl phosphonic acid
- 10-hydroxycamphor
- 1-Hydroxymethyl-7,7-dimethylbicyclo[2.2.1]heptan-2-one
- AC1LCAB2
- AG-J-07168
- CTK8A2215
- D-11-Hydroxy-campher
- SureCN7520016
- (R)-(-)-1-Aminoethylphosphonic acid
- Inchi： 1S/C2H8NO3P/c1-2(3)7(4,5)6/h2H,3H2,1H3,(H2,4,5,6)/t2-/m1/s1
- InChI Key： UIQSKEDQPSEGAU-UWTATZPHSA-N
- SMILES： P([C@H](C)N)(=O)(O)O

Computed Properties

Exact Mass: 123.00858
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 97.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -4.3

Experimental Properties

Color/Form: Not available
Melting Point: 290 °C (dec.)(lit.)
PSA: 89.21
Solubility: Not available

(R)-(1-aminoethyl)phosphonic acid Security Information

Hazardous Material transportation number：UN 3261
WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S26;S36
Hazardous Material Identification：
Risk Phrases：R36/37/38

(R)-(1-aminoethyl)phosphonic acid Pricemore >>

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